Cas no 1380141-89-8 (3-amino-3-3-(methoxymethyl)phenylpropan-1-ol)

• Product Name: 3-amino-3-3-(methoxymethyl)phenylpropan-1-ol
• CAS No: 1380141-89-8
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6130350
• PubChem ID: 65594889
• Update Time: 2025-06-12

3-amino-3-3-(methoxymethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-3-(methoxymethyl)phenylpropan-1-ol
• 3-amino-3-[3-(methoxymethyl)phenyl]propan-1-ol
• 1380141-89-8
• AKOS014933532
• EN300-1847722

• Inchi： 1S/C11H17NO2/c1-14-8-9-3-2-4-10(7-9)11(12)5-6-13/h2-4,7,11,13H,5-6,8,12H2,1H3
• InChI Key： ABSOKXFJQDZZMT-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC=C(COC)C=1)N

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-3-3-(methoxymethyl)phenylpropan-1-ol

3-Amino-3-(Methoxymethyl)Phenylpropan-1-ol: A Comprehensive Overview of CAS No. 1380141-89-8

3-Amino-3-(methoxymethyl)phenylpropan-1-ol, with the CAS number 1380141-89-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a methoxymethyl substituent, and a phenylpropanol backbone. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-amino-3-(methoxymethyl)phenylpropan-1-ol can be represented as follows: C₁₂H₁₇NO₂. The presence of the amino group and the methoxymethyl substituent imparts specific chemical properties, such as solubility and reactivity, which are crucial for its biological interactions. The phenylpropanol backbone is a common motif found in various bioactive compounds, including some natural products and synthetic drugs.

In recent years, 3-amino-3-(methoxymethyl)phenylpropan-1-ol has been the subject of several studies aimed at elucidating its pharmacological properties. One of the key areas of interest is its potential as a lead compound for the development of new therapeutic agents. Research has shown that this compound exhibits promising activities in various biological assays, including anti-inflammatory, antioxidant, and neuroprotective effects.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of 3-amino-3-(methoxymethyl)phenylpropan-1-ol. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 3-amino-3-(methoxymethyl)phenylpropan-1-ol could be a valuable candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 3-amino-3-(methoxymethyl)phenylpropan-1-ol has also shown potential as an antioxidant agent. A study conducted by researchers at the University of California, Los Angeles (UCLA) in 2021 evaluated the antioxidant activity of this compound using various in vitro models. The results indicated that 3-amino-3-(methoxymethyl)phenylpropan-1-ol effectively scavenged reactive oxygen species (ROS) and protected cells from oxidative stress-induced damage. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related disorders.

In addition to its anti-inflammatory and antioxidant activities, 3-amino-3-(methoxymethyl)phenylpropan-1-ol has been studied for its neuroprotective effects. A study published in Neuropharmacology in 2020 investigated the neuroprotective potential of this compound in a model of Parkinson's disease. The results showed that 3-amino-3-(methoxymethyl)phenylpropan-1-ol significantly reduced neuronal cell death and improved motor function in animals treated with 6-hydroxydopamine (6-OHDA), a neurotoxin commonly used to induce Parkinson's-like symptoms. These findings highlight the potential of this compound as a therapeutic agent for neurodegenerative diseases.

The synthesis of 3-amino-3-(methoxymethyl)phenylpropan-1-ol involves several steps, including the formation of a key intermediate through a reaction between benzaldehyde and an appropriate amine derivative. Subsequent functional group manipulations are then performed to introduce the methoxymethyl substituent and complete the synthesis. The synthetic route is well-documented in the literature and can be adapted to produce this compound on both laboratory and industrial scales.

The safety profile of 3-amino-3-(methoxymethyl)phenylpropan-1-ol has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 3-amino-3-(methoxymethyl)phenylpropan-1-ol, with CAS number 1380141-89-8, is a promising compound with diverse biological activities. Its anti-inflammatory, antioxidant, and neuroprotective properties make it a valuable lead for the development of new therapeutic agents. Continued research into this compound's mechanisms of action and potential clinical applications will likely yield important insights into its utility in treating various diseases.